Cas no 103344-71-4 (2-Butenoic acid, 4-(4-chlorophenyl)-2-hydroxy-4-oxo-, (2Z)-)

• Product Name: 2-Butenoic acid, 4-(4-chlorophenyl)-2-hydroxy-4-oxo-, (2Z)-
• CAS No: 103344-71-4
• MF: C₁₀H₇ClO₄
• MW: 226.61318230629
• CID: 1136728
• PubChem ID: 5333427
• Update Time: 2025-04-20

2-Butenoic acid, 4-(4-chlorophenyl)-2-hydroxy-4-oxo-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(4-chlorophenyl)-2-hydroxy-4-oxo-, (2Z)-
• SR-01000208083-1
• (Z)-4-(4-chlorophenyl)-2-hydroxy-4-oxobut-2-enoic acid
• SCHEMBL3678941
• SCHEMBL7378257
• SR-01000208083
• (2Z)-4-(4-chlorophenyl)-2-hydroxy-4-oxobut-2-enoic acid
• 103344-71-4
• HMS1581E02
• AKOS000112200
• STK729279
• SCHEMBL3678944
• 2-Hydroxy-4-oxo-4-(4-chlorophenyl)-2-butenoic acid
• SCHEMBL8089458

• Inchi： 1S/C10H7ClO4/c11-7-3-1-6(2-4-7)8(12)5-9(13)10(14)15/h1-5,12H,(H,14,15)/b8-5-
• InChI Key： LCESOLCZKJZTDB-YVMONPNESA-N
• SMILES： ClC1C=CC(=CC=1)/C(=C/C(C(=O)O)=O)/O

Computed Properties

• Exact Mass: 226.00331
• Monoisotopic Mass: 226.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6